N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-morpholinopyrimidine-4-carboxamide

• IUPAC Name: N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-morpholin-4-ylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H20N6O2S/c1-2-3-4-13-19-20-15(24-13)18-14(22)11-9-12(17-10-16-11)21-5-7-23-8-6-21/h9-10H,2-8H2,1H3,(H,18,20,22)
• InChI Key: OSHCGXLIMKMWRV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(S1)NC(=O)C2=CC(=NC=N2)N3CCOCC3
• Molecular Formula: C15H20N6O2S
• Molecular Weight: 348.4 g/mol

Description

N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-morpholinopyrimidine-4-carboxamide, also known as compound 1, is a chemical compound that has been the focus of scientific research due to its potential therapeutic properties. This compound belongs to the class of pyrimidine derivatives and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Activity

A series of compounds, including those structurally related to N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-morpholinopyrimidine-4-carboxamide, have been synthesized and tested for various activities. These compounds have shown notable anti-inflammatory and analgesic properties. The modification of these compounds has yielded various heterocyclic derivatives like thiadiazoles, oxadiazepines, and triazines. Interestingly, some derivatives have exhibited significant inhibitory activity against cyclooxygenase-1/ cyclooxygenase-2 (COX-1/COX-2), showcasing potential in anti-inflammatory and analgesic applications (Doria et al., 1986) (Abu‐Hashem et al., 2020).

Novel Synthesis Methods

Research has also focused on the novel synthesis methods of related compounds. For instance, the thiation of N-(1-tert-butyl-3-methylpyrazol-5-yl)carboxamides has led to the formation of thiocarboxamides, which further undergo cyclization to form 4H-pyrazolo[1,5-c][1,3,5]thiadiazine-4-thiones. Such methods showcase the versatility and adaptability of these compounds in synthesizing biologically active molecules (Vicentini et al., 1994).

Anticancer Potential

Some derivatives related to N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-morpholinopyrimidine-4-carboxamide have been designed and synthesized with a focus on anticancer properties. These compounds have been evaluated against various cancer cell lines and have shown promising cytotoxic activity. The molecular docking study to understand the binding interactions of these compounds in the enzyme's active site has revealed significant inhibitory activity, indicating potential as anticancer agents (Atta-Allah et al., 2021).

Antimicrobial and Antifungal Properties

The antimicrobial and antifungal properties of these compounds have also been a subject of study. They have been synthesized and evaluated for their activity against a range of microbial and fungal strains, demonstrating their potential in treating infectious diseases (Devarasetty et al., 2019).